Cas no 1251676-73-9 (ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate)

• Product Name: ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate
• CAS No: 1251676-73-9
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 5403134
• Update Time: 2025-06-08

ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate
• ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate

• Inchi： 1S/C23H24N4O3S/c1-3-30-23(29)16-5-4-6-17(13-16)26-20-18-8-7-15(2)25-21(18)24-14-19(20)22(28)27-9-11-31-12-10-27/h4-8,13-14H,3,9-12H2,1-2H3,(H,24,25,26)
• InChI Key： HQZNSIUUOCHKJX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC2C3C(N=CC=2C(N2CCSCC2)=O)=NC(C)=CC=3)=C1

Computed Properties

• Exact Mass: 436.157
• Monoisotopic Mass: 436.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate

Comprehensive Overview of Ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate (CAS No. 1251676-73-9)

The compound ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate (CAS No. 1251676-73-9) is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a 1,8-naphthyridine core and a thiomorpholine-4-carbonyl moiety, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with the growing demand for precision medicine and targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown a heightened interest in heterocyclic compounds like 1,8-naphthyridine derivatives, due to their versatile pharmacological properties. The incorporation of the thiomorpholine group in this molecule enhances its binding affinity and selectivity, making it a promising candidate for further development. This aligns with current trends in drug design, where researchers prioritize molecules with improved pharmacokinetic profiles and reduced off-target effects. The ethyl benzoate ester group further contributes to its metabolic stability, a critical factor in optimizing drug candidates for clinical use.

The rise of AI-driven drug discovery has also brought compounds like CAS No. 1251676-73-9 into the spotlight. Machine learning models are increasingly being used to predict the bioactivity and toxicity of such molecules, accelerating the identification of lead compounds. This synergy between computational tools and experimental validation is reshaping the pharmaceutical landscape, with a focus on reducing development timelines and costs. As a result, ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate is being studied not only for its intrinsic properties but also as a case study for AI-assisted molecular optimization.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. The 1,8-naphthyridine scaffold has been associated with activity against resistant strains of pathogens and cancer cells, making it a valuable template for designing next-generation therapeutics. This is particularly relevant in the context of antimicrobial resistance (AMR) and the urgent need for novel antibiotics, as highlighted by global health organizations. The thiomorpholine moiety in this compound may further enhance its ability to evade common resistance mechanisms, offering a new avenue for research.

From a synthetic chemistry perspective, the preparation of ethyl 3-{[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate involves multi-step organic transformations, including amide coupling and nucleophilic aromatic substitution reactions. These methods are well-documented in the literature, but recent advances in green chemistry have prompted researchers to explore more sustainable synthetic routes. Catalytic methods and solvent-free conditions are being investigated to minimize environmental impact, reflecting the broader shift toward sustainable practices in chemical manufacturing.

In summary, CAS No. 1251676-73-9 represents a compelling example of how innovative molecular design can address contemporary challenges in drug development. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for new treatments in areas such as oncology, infectious diseases, and chronic inflammatory conditions. The integration of computational tools and sustainable chemistry practices further enhances its relevance in today's rapidly evolving pharmaceutical landscape.